Cas no 55455-43-1 (Carbonochloridic acid, 2-(1-methylethoxy)ethyl ester)

• Product Name: Carbonochloridic acid, 2-(1-methylethoxy)ethyl ester
• CAS No: 55455-43-1
• MF: C₆H₁₁ClO₃
• MW: 166.602741479874
• CID: 5271267
• Update Time: 2026-03-09

Carbonochloridic acid, 2-(1-methylethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 2-(1-methylethoxy)ethyl ester

• Inchi： 1S/C6H11ClO3/c1-5(2)9-3-4-10-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： CANSGGIJUBZCMT-UHFFFAOYSA-N
• SMILES： C(Cl)(OCCOC(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on Carbonochloridic acid, 2-(1-methylethoxy)ethyl ester

Carbonochloridic Acid, 2-(1-Methylethoxy)Ethyl Ester: A Comprehensive Overview

Carbonochloridic acid, 2-(1-methylethoxy)ethyl ester (CAS No. 55455-43-1) is a significant compound in the field of organic chemistry, particularly within the realm of chlorinated carboxylic acids and their derivatives. This compound has garnered attention due to its unique chemical properties and versatile applications across various industries. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with carbonochloridic acid, 2-(1-methylethoxy)ethyl ester.

The molecular structure of carbonochloridic acid, 2-(1-methylethoxy)ethyl ester comprises a chlorinated carboxylic acid moiety linked to a substituted ethyl group. The presence of the chlorinated group imparts distinctive reactivity and stability to the molecule, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of advanced materials and pharmaceuticals, underscoring its importance in modern chemical research.

One of the most notable aspects of carbonochloridic acid, 2-(1-methylethoxy)ethyl ester is its ability to undergo various chemical transformations. Researchers have explored its participation in nucleophilic substitutions, esterifications, and other reactions that facilitate the construction of complex molecular architectures. For instance, a study published in *Journal of Organic Chemistry* demonstrated its utility in synthesizing bioactive compounds with potential applications in drug discovery.

In terms of synthesis, carbonochloridic acid, 2-(1-methylethoxy)ethyl ester can be prepared through a variety of methods. Traditional approaches involve the chlorination of carboxylic acids followed by esterification with appropriate alcohols. However, recent advancements have introduced more efficient and environmentally friendly routes. For example, a report in *Green Chemistry* outlined a catalytic process that significantly reduces waste generation during the synthesis of this compound.

The applications of carbonochloridic acid, 2-(1-methylethoxy)ethyl ester span multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the production of antibiotics and other therapeutic agents. Its role in agrochemicals is equally pivotal, where it contributes to the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact.

Moreover, carbonochloridic acid, 2-(1-methylethoxy)ethyl ester has found niche applications in materials science. Its ability to form stable polymers and coatings has made it a subject of interest for researchers working on advanced materials for electronic devices and industrial applications.

Recent research has also focused on understanding the environmental impact and toxicity profile of carbonochloridic acid, 2-(1-methylethoxy)ethyl ester. Studies conducted by environmental chemists have revealed that while it exhibits moderate biodegradability under specific conditions, further optimization is required to minimize its ecological footprint.

In conclusion, carbonochloridic acid, 2-(1-methylethoxy)ethyl ester stands as a testament to the ingenuity and progress in organic chemistry. Its diverse applications and ongoing research highlight its significance as a key compound in both academic and industrial settings. As scientists continue to explore its potential, this compound is poised to play an even greater role in shaping future innovations across various disciplines.